Cas no 105813-14-7 (trans N-Benzyl Paroxetine)
trans N-Benzyl Paroxetine structure
Product Name:trans N-Benzyl Paroxetine
CAS No:105813-14-7
MF:C26H26FNO3
MW:419.487950801849
CID:126852
PubChem ID:9953865
Update Time:2024-11-03
trans N-Benzyl Paroxetine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)-,(3S,4R)-
- trans N-Benzyl Paroxetine
- (3S,4R)-1-benzyl-4-(4-fluorophenyl)-3-[3,4-(methylenedioxy)-phenoxymethyl]piperidine
- (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-1-benzyl-4-(4-fluorophenyl)piperidine
- N-Benzylparoxetine
- (-)-N-Benzylparoxetine
- Paroxetine hydrochloride EP impurity C
- Paroxetine EP Impurity C(N-Benzyl Paroxetine)
- (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)-piperidine
- starbld0017939
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-1-benzyl-4-(4-fluorophenyl)piperidine
- AGTKMLMRHVWXHN-URXFXBBRSA-N
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-1-benzyl-4-(4-fluorophenyl)piperidine
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-1-(phenylmethyl)-, (3S,4R)-
- (-)-trans-1-benzyl-4-(4-fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
- UNII-MLV7RU9XDD
- J-001485
- 105813-14-7
- DTXSID401123259
- (-)trans-1-benzyl-4-(4-fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
- (3S,4R)-3-(((1,3-Benzodioxol-5-yl)oxy)methyl)-1-benzyl-4-(4-fluorophenyl)piperidine
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-1-(phenylmethyl)-, trans-(-)-
- SCHEMBL7240803
- MLV7RU9XDD
- (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)piperidine
- DB-223048
-
- MDL: MFCD22666584
- Inchi: 1S/C26H26FNO3/c27-22-8-6-20(7-9-22)24-12-13-28(15-19-4-2-1-3-5-19)16-21(24)17-29-23-10-11-25-26(14-23)31-18-30-25/h1-11,14,21,24H,12-13,15-18H2/t21-,24-/m0/s1
- InChI Key: AGTKMLMRHVWXHN-URXFXBBRSA-N
- SMILES: FC1C=CC(=CC=1)[C@@H]1CCN(CC2C=CC=CC=2)C[C@H]1COC1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 419.19000
- Monoisotopic Mass: 419.18967185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 30.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 527.0±50.0 °C at 760 mmHg
- Flash Point: 272.5±30.1 °C
- PSA: 30.93000
- LogP: 5.17700
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
trans N-Benzyl Paroxetine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
trans N-Benzyl Paroxetine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000579 |
trans N-Benzyl Paroxetine |
105813-14-7 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| TRC | B288585-1000mg |
trans N-Benzyl Paroxetine |
105813-14-7 | 1g |
$ 1488.00 | 2023-04-18 | ||
| TRC | B288585-50mg |
trans N-Benzyl Paroxetine |
105813-14-7 | 50mg |
$ 119.00 | 2023-04-18 | ||
| TRC | B288585-100mg |
trans N-Benzyl Paroxetine |
105813-14-7 | 100mg |
$ 198.00 | 2023-04-18 | ||
| TRC | B288585-250mg |
trans N-Benzyl Paroxetine |
105813-14-7 | 250mg |
$ 498.00 | 2023-04-18 | ||
| TRC | B288585-500mg |
trans N-Benzyl Paroxetine |
105813-14-7 | 500mg |
$ 951.00 | 2023-04-18 | ||
| TRC | B288585-1g |
trans N-Benzyl Paroxetine |
105813-14-7 | 1g |
$ 1240.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208453-100 mg |
trans N-Benzyl Paroxetine, |
105813-14-7 | 100MG |
¥2,858.00 | 2023-07-10 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000579 |
105813-14-7 | ¥1544.34 | 2023-01-13 | ||||
| SHENG KE LU SI SHENG WU JI SHU | sc-208453-100mg |
trans N-Benzyl Paroxetine, |
105813-14-7 | 100mg |
¥2858.00 | 2023-09-05 |
trans N-Benzyl Paroxetine Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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